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Compound of Interest

Compound Name: 2-Amino-3-methoxybenzaldehyde

Cat. No.: B112917

Technical Data Sheet: 2-Amino-3-
methoxybenzaldehyde

Audience: Researchers, scientists, and drug development professionals.

Introduction: This document provides core physicochemical properties of 2-Amino-3-
methoxybenzaldehyde, a chemical compound relevant in various research and development
applications, including as a building block for protein degraders.[1] The data presented is
derived from established chemical information sources.

Physicochemical Properties

The fundamental molecular characteristics of 2-Amino-3-methoxybenzaldehyde have been
determined and are summarized below. These values are calculated based on the compound's
elemental composition and structure.

Property Value Source
Molecular Formula CsHoaNO2 [1112]
Molecular Weight 151.16 g/mol [2][3]
Alternate Value ( g/mol) 151.2 [1]

CAS Number 70127-96-7 [1]
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Experimental Protocols

The molecular weight and formula are fundamental properties derived from the known atomic
weights of the constituent atoms in the molecule's structure. As such, these are calculated
values, and experimental protocols for their determination are not applicable in this context.
Methodologies for synthesis or analysis (e.g., NMR, HPLC) can be found in specialized
literature but are beyond the scope of this basic data sheet.[4]

Logical Data Relationship

The following diagram illustrates the relationship between the chemical name and its core
molecular properties.
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Fig. 1: Core properties of 2-Amino-3-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://Iwww.benchchem.com/product/b112917#2-amino-3-methoxybenzaldehyde-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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